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Compound of Interest

Compound Name: Cbz-N-PEG15-amine

Cat. No.: B1192455

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling Cbz-N-
PEG15-amine, including detailed personal protective equipment (PPE) requirements, step-by-
step operational procedures, and a comprehensive disposal plan. Adherence to these
guidelines is critical for ensuring laboratory safety and environmental protection.

Hazard Identification and Safety Data Summary

Cbz-N-PEG15-amine is classified as harmful if swallowed and very toxic to aquatic life with
long-lasting effects[1]. It is imperative to prevent its release into the environment. The following
table summarizes key quantitative data for Chz-N-PEG15-amine.
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Property Value Reference
Chemical Name Cbz-N-amido-PEG15-amine --INVALID-LINK--
CAS Number Not Available --INVALID-LINK--
Molecular Formula C40H74N2017 [2][3]

Molecular Weight 855.03 g/mol [1]

Appearance White Solid [3]

Storage Conditions -20°C, protect from moisture [2][4]

GHS Hazard Statements H302: Harmful if swallowed [1]

H410: Very toxic to aquatic life

with long lasting effects

Personal Protective Equipment (PPE)

A thorough hazard assessment should be conducted for specific laboratory operations to
determine the necessary PPE[5]. The following PPE is recommended for handling Cbhz-N-
PEG15-amine:

o Eye Protection: Chemical splash goggles or a full-face shield should be worn to protect
against splashes[6][7].

« Hand Protection: Nitrile or other chemical-resistant gloves are required to prevent skin
contact. Gloves should be inspected before use and disposed of properly after handling the
chemical[6][7].

» Skin and Body Protection: A lab coat or chemical-resistant coveralls must be worn to protect
the skin[6][8]. For larger quantities or in case of a spill, chemical-resistant footwear should
also be worn[7].

» Respiratory Protection: If there is a risk of generating dust or aerosols, a NIOSH-approved
respirator with appropriate cartridges should be used in a well-ventilated area or under a
chemical fume hood[6][9].
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Operational Plan: Step-by-Step Handling
Procedures

e Preparation:

o Before handling, allow the container of Cbz-N-PEG15-amine to come to room
temperature to prevent moisture condensation[10].

o Work in a well-ventilated area, preferably within a chemical fume hood[9].
o Ensure an eyewash station and safety shower are readily accessible.

e Handling:

[¢]

Avoid direct contact with the substance. Use spatulas and other appropriate tools for
transfer.

[¢]

Avoid creating dust. If the substance is a solid, handle it carefully.

[¢]

Do not eat, drink, or smoke in the handling area[1].

o

Wash hands thoroughly after handling[1].
e In Case of a Spill:

o Evacuate the area.

o

Wear full PPE, including respiratory protection.

o

Contain the spill using an inert absorbent material like diatomite or universal binders[1].

o

Collect the absorbed material into a labeled, sealed container for hazardous waste
disposal.

o

Decontaminate the spill area by scrubbing with alcohol[1].

Disposal Plan
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Proper disposal is crucial to prevent environmental contamination.
o Waste Segregation:

o Collect all waste materials contaminated with Cbz-N-PEG15-amine, including unused
product, contaminated absorbents, and disposable PPE, in a designated and clearly
labeled hazardous waste container.

o Container Management:
o Use a compatible, leak-proof container for waste.

o Keep the waste container tightly sealed and store it in a designated, secure, and well-
ventilated area.

» Final Disposal:

o Dispose of the chemical waste through an approved waste disposal plant[1]. Contact your
institution's Environmental Health and Safety (EHS) department or a licensed chemical
waste disposal service for pickup and disposal.

o Do not dispose of Chz-N-PEG15-amine down the drain or in the regular trash.

Experimental Workflow
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Workflow for Handling Cbz-N-PEG15-amine
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Caption: A logical workflow for the safe handling and disposal of Cbz-N-PEG15-amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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